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Compound of Interest

Compound Name: N-Acetylsulfanilamide-13C6

Cat. No.: B15553321

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the molecular weight of N-
Acetylsulfanilamide and its stable isotope-labeled counterpart, N-Acetylsulfanilamide-13C6.
This information is critical for researchers utilizing isotopic dilution methods in pharmacokinetic
and metabolic studies.

Core Data Presentation

The key quantitative data for N-Acetylsulfanilamide and its 13C6-labeled analog are
summarized below. The incorporation of six 13C atoms in the benzene ring results in a
predictable mass shift, a fundamental principle leveraged in mass spectrometry-based
bioanalysis.

Compound Chemical Formula Molecular Weight ( g/mol )
N-Acetylsulfanilamide C8H10N203S 214.24[1][2][3]
N-Acetylsulfanilamide-13C6 C213C6H10N203S 220.20[4][5][6]

Isotopic Labeling and Molecular Weight

N-Acetylsulfanilamide-13C6 is a stable isotope-labeled version of N-Acetylsulfanilamide. In
this molecule, the six carbon atoms of the benzene ring are replaced with the heavier carbon-
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13 (*3C) isotope. Standard carbon has an atomic weight of approximately 12.011 amu, while
13C has an atomic weight of approximately 13.003 amu. This substitution of six carbon atoms
results in an increase in the molecular weight of approximately 6 g/mol , as reflected in the
table above. This precise mass difference is essential for its use as an internal standard in
guantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS),
to ensure accurate measurement of the unlabeled drug in biological matrices.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for a stable isotope dilution assay, a
common application for N-Acetylsulfanilamide-13C6. This method is frequently employed in
drug metabolism and pharmacokinetic (DMPK) studies to ensure high precision and accuracy.

Sample Preparation Analysis

Add Internal Standard Extraction [ Lc MS Detection ‘ Quantification Concentration
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Stable isotope dilution assay workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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